Cas no 877457-66-4 (3-Methoxyquinoxaline-5-carbaldehyde)

• Product Name: 3-Methoxyquinoxaline-5-carbaldehyde
• CAS No: 877457-66-4
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 820391
• PubChem ID: 71607438
• Update Time: 2025-10-28

3-Methoxyquinoxaline-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxyquinoxaline-5-carbaldehyde
• DTXSID00856382
• SCHEMBL591692
• 877457-66-4
• CS-0456845
• A862430
• 3-methoxy-5-quinoxalinecarboxaldehyde
• 3-Methoxy-quinoxaline-5-carbaldehyde
• BFQJQBBLBSGLTQ-UHFFFAOYSA-N
• 3-methoxyquinoxaline-5-carboxaldehyde
• DB-348417

• MDL： MFCD24673886
• Inchi： 1S/C10H8N2O2/c1-14-9-5-11-8-4-2-3-7(6-13)10(8)12-9/h2-6H,1H3
• InChI Key： BFQJQBBLBSGLTQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C2C=CC=C(C=O)C2=N1

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.1Ų

Additional information on 3-Methoxyquinoxaline-5-carbaldehyde

3-Methoxyquinoxaline-5-carbaldehyde: A Comprehensive Overview

3-Methoxyquinoxaline-5-carbaldehyde, also known by its CAS number 877457-66-4, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of quinoxaline derivatives, which are known for their unique electronic properties and structural versatility. The presence of the methoxy group at the 3-position and the aldehyde group at the 5-position introduces intriguing chemical reactivity and functional diversity, making it a valuable molecule for various applications.

The structural characterization of 3-Methoxyquinoxaline-5-carbaldehyde has been extensively studied using advanced spectroscopic techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy. These studies have revealed that the compound exhibits a planar geometry due to the aromaticity of the quinoxaline ring system. The methoxy group at position 3 contributes to increased electron density in the ring, while the aldehyde group at position 5 introduces electrophilic character, making it a potential candidate for various chemical transformations.

Recent research has highlighted the potential of 3-Methoxyquinoxaline-5-carbaldehyde in the development of advanced materials. For instance, studies have demonstrated its ability to act as a precursor for synthesizing metal-free organic semiconductors. These materials exhibit excellent charge transport properties, making them suitable for applications in organic electronics such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The incorporation of this compound into such devices has shown promising results in terms of device performance and stability.

In addition to its role in materials science, 3-Methoxyquinoxaline-5-carbaldehyde has also gained attention in the field of pharmacology. Preclinical studies have indicated that this compound possesses potential anti-inflammatory and antioxidant properties. Researchers have explored its ability to modulate cellular signaling pathways involved in inflammatory diseases, suggesting its potential as a lead compound for drug development. Furthermore, its aldehyde group provides a site for further functionalization, enabling the creation of derivatives with enhanced bioactivity.

The synthesis of 3-Methoxyquinoxaline-5-carbaldehyde typically involves multi-step organic reactions. One common approach is through the condensation of o-phenylenediamine derivatives with carbonyl compounds under specific reaction conditions. Recent advancements in catalytic methods have allowed for more efficient and selective syntheses, reducing production costs and improving yields. These improvements are critical for scaling up production to meet increasing demand from both academic and industrial sectors.

The application of 3-Methoxyquinoxaline-5-carbaldehyde extends beyond material science and pharmacology into catalysis. Studies have shown that this compound can act as a ligand in transition metal-catalyzed reactions, facilitating various transformations such as cross-coupling reactions and enantioselective syntheses. Its ability to coordinate with metal centers while maintaining structural integrity makes it a valuable tool in asymmetric catalysis.

In terms of safety and handling, proper precautions should be taken when working with 3-Methoxyquinoxaline-5-carbaldehyde. Although it is not classified as a hazardous substance under normal conditions, exposure to high concentrations or prolonged periods should be avoided. Storage in a cool, dry place away from light is recommended to maintain its stability.

In conclusion, 3-Methoxyquinoxaline-5-carbaldehyde, with its unique chemical structure and versatile functional groups, continues to be a subject of intense research across multiple disciplines. Its applications span from organic electronics to drug discovery, demonstrating its potential as a multifaceted chemical building block. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its importance in contemporary chemistry.